N-(pyridin-4-yl)-2-(pyrimidin-2-yloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(pyridin-4-yl)-2-(pyrimidin-2-yloxy)acetamide is a useful research compound. Its molecular formula is C11H10N4O2 and its molecular weight is 230.227. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds related to N-(pyridin-4-yl)-2-(pyrimidin-2-yloxy)acetamide have been synthesized for evaluation of their biological activities. For instance, derivatives of pyrimidine, such as 5-deaza analogues of aminopterin and folic acid, have shown significant anticancer activity in vitro and in vivo, indicating the potential of pyrimidine derivatives in cancer therapy (Su et al., 1986). Similarly, 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been identified as selective ligands for the translocator protein, with implications for imaging in positron emission tomography (PET) (Dollé et al., 2008).
Antimicrobial and Antituberculosis Activity
Pyrimidine-incorporated Schiff bases, including those derived from isoniazid, have been synthesized and shown to possess good antimicrobial and antituberculosis activity (Soni & Patel, 2017). This highlights the role of pyrimidine derivatives in developing new antimicrobial agents, which could be relevant for this compound analogues.
Antimicrobial Agents Synthesis
Further exploration into pyrimidine derivatives has led to the synthesis of compounds such as pyrimidinones and oxazinones fused with thiophene rings, which have been tested as antimicrobial agents (Hossan et al., 2012). These studies suggest a broad spectrum of bioactivity for compounds containing pyrimidine moieties, which could extend to this compound and its derivatives.
HDAC Inhibition for Cancer Therapy
The discovery of compounds such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, which is an isotype-selective small molecule histone deacetylase (HDAC) inhibitor, indicates the potential of pyridin-pyrimidin acetamide derivatives in cancer therapy through epigenetic modulation (Zhou et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been found to target theinsect ryanodine receptor (RyR) . The RyR is a promising target for the development of novel insecticides .
Mode of Action
Compounds targeting the ryr typically act asactivators of this receptor . Activation of the RyR leads to an increase in intracellular calcium levels, which can disrupt normal cellular processes and result in the death of the insect .
Biochemical Pathways
Activation of the ryr can affect multiple pathways related tocalcium signaling . This can have downstream effects on processes such as muscle contraction, neurotransmitter release, and cell death .
Result of Action
Activation of the ryr can lead to a disruption of calcium homeostasis, which can result incellular dysfunction and death .
Properties
IUPAC Name |
N-pyridin-4-yl-2-pyrimidin-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O2/c16-10(15-9-2-6-12-7-3-9)8-17-11-13-4-1-5-14-11/h1-7H,8H2,(H,12,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLXVXYFRCWYJST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)OCC(=O)NC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.